Cas no 1028223-83-7 (N-(2-Methoxyphenyl)pyridin-3-amine)

• Product Name: N-(2-Methoxyphenyl)pyridin-3-amine
• CAS No: 1028223-83-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1094922
• PubChem ID: 73554620
• Update Time: 2025-05-24

N-(2-Methoxyphenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyphenyl)pyridin-3-amine
• 1028223-83-7

• Inchi： 1S/C12H12N2O/c1-15-12-7-3-2-6-11(12)14-10-5-4-8-13-9-10/h2-9,14H,1H3
• InChI Key： DJZOPDXEAZIAOQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC1C=NC=CC=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.2Ų

Additional information on N-(2-Methoxyphenyl)pyridin-3-amine

Comprehensive Overview of N-(2-Methoxyphenyl)pyridin-3-amine (CAS No. 1028223-83-7): Properties, Applications, and Research Insights

N-(2-Methoxyphenyl)pyridin-3-amine (CAS No. 1028223-83-7) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This heterocyclic amine derivative combines a pyridine ring with a methoxyphenyl group, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing kinase inhibitors and GPCR-targeting molecules, aligning with current trends in precision medicine development.

The compound's molecular structure (C₁₂H₁₂N₂O) features key functional groups that enable diverse cross-coupling reactions, making it valuable for medicinal chemistry applications. Recent studies highlight its utility in creating fluorescence probes, addressing the growing demand for bioimaging agents in diagnostic research. With molecular weight 200.24 g/mol and moderate lipophilicity (calculated LogP ~2.1), N-(2-Methoxyphenyl)pyridin-3-amine exhibits favorable drug-like properties that comply with Lipinski's rule of five, a frequent search topic among pharmaceutical researchers.

In material science, this compound serves as a precursor for organic semiconductors and coordination polymers, reflecting the industry's focus on sustainable electronics. Its electron-donating methoxy group and nitrogen-rich core contribute to charge transport properties, relevant for developing OLED materials and photovoltaic devices—hot topics in renewable energy discussions. The crystalline form of 1028223-83-7 has been characterized by X-ray diffraction, showing interesting molecular packing patterns that influence material performance.

Synthetic protocols for N-(2-Methoxyphenyl)pyridin-3-amine typically involve Buchwald-Hartwig amination or Ullmann-type coupling reactions, methodologies frequently searched by organic chemists. Recent optimizations using palladium catalysts have achieved yields exceeding 85%, with emphasis on green chemistry principles—a trending concern in chemical manufacturing. Analytical characterization includes HPLC purity assessment (>98%) and comprehensive spectroscopic data (1H/13C NMR, HRMS), ensuring reproducibility for research applications.

The safety profile of CAS 1028223-83-7 has been evaluated through standard in vitro assays, showing no significant cytotoxicity at research concentrations. Proper handling requires standard laboratory precautions, with stability maintained under inert atmospheres. Storage recommendations suggest protection from light at -20°C, following best practices for chemical preservation—a common query among laboratory technicians.

Emerging applications explore its role in metal-organic frameworks (MOFs) for gas storage and catalysis, capitalizing on its chelating ability. The compound's structure-activity relationships are being investigated through computational chemistry approaches, including density functional theory (DFT) calculations—techniques increasingly popular in molecular design. These studies provide insights into electronic properties and potential pharmacophore features, supporting rational drug design strategies.

Commercial availability of N-(2-Methoxyphenyl)pyridin-3-amine has expanded through specialty chemical suppliers, with current market trends showing growing demand for custom synthesis services. Research-scale quantities typically range from 100mg to 10g, with pricing reflecting the compound's high purity grade and synthetic complexity. Proper documentation includes certificates of analysis and material safety data sheets, addressing regulatory compliance needs in international research collaborations.

Future research directions may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitors, two rapidly advancing areas in drug discovery. The compound's modular structure allows for straightforward derivatization, enabling structure-activity studies that could unlock new therapeutic applications. As interest grows in small molecule modulators of protein-protein interactions, 1028223-83-7 presents a valuable scaffold for medicinal chemistry exploration.